Cas no 899741-34-5 (N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide)

• Product Name: N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide
• CAS No: 899741-34-5
• MF: C₁₈H₂₃N₅O₂S
• MW: 373.47252202034
• CID: 5486907
• PubChem ID: 7423864
• Update Time: 2025-07-15

N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]-N'-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}ethanediamide
• AKOS024465866
• F2780-0023
• N1-(3-(dimethylamino)propyl)-N2-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide
• N-[3-(dimethylamino)propyl]-N'-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide
• 899741-34-5
• N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide

• Inchi： 1S/C18H23N5O2S/c1-22(2)10-6-9-19-17(24)18(25)20-16-14-11-26-12-15(14)21-23(16)13-7-4-3-5-8-13/h3-5,7-8H,6,9-12H2,1-2H3,(H,19,24)(H,20,25)
• InChI Key： HISUPGQRVWCITQ-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(NCCCN(C)C)=O)=O)N(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 373.15724617g/mol
• Monoisotopic Mass: 373.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide

Recent Advances in the Study of N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide (CAS: 899741-34-5)

In recent years, the compound N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide (CAS: 899741-34-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thienopyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. The compound's structural features, including the dimethylamino propyl group and the phenyl-thienopyrazole moiety, are critical for its biological activity. These structural elements have been extensively studied using X-ray crystallography and NMR spectroscopy to elucidate the compound's conformation and binding modes.

Recent in vitro and in vivo studies have demonstrated that N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways. Notably, the compound has shown high affinity for kinases such as JAK2 and PI3K, which are implicated in various cancers and autoimmune diseases. Mechanistic studies have revealed that the compound binds to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. These findings suggest that this molecule could serve as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that the compound can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These effects are mediated through the modulation of NF-κB signaling, a key pathway in the regulation of immune responses. The compound's ability to target multiple inflammatory pathways highlights its potential as a multifunctional therapeutic agent.

Despite its promising biological activity, the pharmacokinetic properties of N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide remain an area of active research. Recent studies have focused on improving the compound's solubility and bioavailability through structural modifications and formulation strategies. For instance, the incorporation of prodrug moieties and the use of nanoparticle-based delivery systems have shown potential in enhancing the compound's therapeutic efficacy. These advancements are critical for translating the compound's preclinical success into clinical applications.

In conclusion, N-3-(dimethylamino)propyl-N'-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}ethanediamide (CAS: 899741-34-5) represents a promising candidate for the development of novel therapeutics targeting kinase-dependent diseases and inflammatory conditions. Ongoing research efforts are focused on optimizing its pharmacological properties and evaluating its safety and efficacy in clinical trials. The compound's unique structural features and multifunctional biological activity make it a valuable subject of study in the field of chemical biology and medicinal chemistry.